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Abstract: Ethyl 2-carbamoyloxybenzoate is a derivative of salicylic acid, a core structure in
numerous pharmaceutical compounds. Its precise structural confirmation is paramount for
researchers in medicinal chemistry and drug development. While a complete, published
spectroscopic dataset for this specific molecule is not readily available, this guide provides a
comprehensive, in-depth analysis of its expected spectroscopic characteristics. By leveraging
established principles and data from closely related analogs, we present a predictive but
technically grounded exploration of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and
Mass Spectrometry (MS) data for Ethyl 2-carbamoyloxybenzoate, offering a valuable
reference for its synthesis and characterization.

Introduction

Ethyl 2-carbamoyloxybenzoate, also known as 2-(ethoxycarbonyl)phenyl carbamate, is
structurally derived from ethyl salicylate, where the phenolic hydroxyl group is functionalized as
a carbamate ester. This modification can significantly alter the molecule's chemical properties,
biological activity, and metabolic profile. Therefore, unambiguous characterization using
modern spectroscopic techniques is a critical step in any research or development workflow.
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This document serves as a detailed technical guide, explaining the theoretical underpinnings
and providing practical, field-proven insights into the expected spectroscopic data.

The analysis herein is built upon a foundation of data from analogous structures, including ethyl
salicylate, ethyl benzoate, and various phenyl carbamates. This comparative approach allows
for a robust prediction of the spectral features of the target molecule.

Proton Nuclear Magnetic Resonance (*H NMR)
Spectroscopy

Principle & Causality: *H NMR spectroscopy provides detailed information about the chemical
environment of hydrogen atoms within a molecule. The chemical shift (8) of a proton is
influenced by the electron density around it. Electron-withdrawing groups (like carbonyls and
oxygen atoms) deshield protons, shifting their signals downfield (to higher ppm values), while
electron-donating groups cause an upfield shift. Spin-spin coupling between adjacent, non-
equivalent protons results in the splitting of signals, providing valuable connectivity data.

Experimental Protocol:

o Sample Preparation: Dissolve approximately 5-10 mg of Ethyl 2-carbamoyloxybenzoate in
~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCIs) in a standard 5 mm NMR tube.

e Instrument Setup: Use a 400 MHz (or higher) NMR spectrometer.

o Data Acquisition: Acquire a standard one-dimensional proton spectrum. Ensure an adequate
number of scans to achieve a good signal-to-noise ratio.

e Processing: Process the resulting Free Induction Decay (FID) with Fourier transformation,
phase correction, and baseline correction. Calibrate the chemical shift scale to the residual
solvent peak (e.g., CDCIs at 7.26 ppm).

Predicted Spectrum and Interpretation:

The predicted *H NMR spectrum is based on the structure of ethyl salicylate, with modifications
accounted for by the carbamate group.[1][2]

Table 1: Predicted *H NMR Data for Ethyl 2-carbamoyloxybenzoate (in CDClIs)

© 2026 BenchChem. All rights reserved. 2/18 Tech Support


https://www.benchchem.com/product/b1212020/docs?utm_src=pdf-body#a-comprehensive-spectroscopic-guide-to-ethyl-2-carbamoyloxybenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-Salicylate
https://www.sciepub.com/portal/downloads?doi=10.12691/wjac-10-1-2&filename=wjac-10-1-2.pdf
https://www.benchchem.com/product/b1212020/docs?utm_src=pdf-body#a-comprehensive-spectroscopic-guide-to-ethyl-2-carbamoyloxybenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212020?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Chemical
Shift (3,
ppm)

Multiplicity

Integration

Coupling
Constant (J,
Hz)

Assignment

Rationale

~8.0-7.9

dd

1H

~7.8,1.8

H-6

This proton is
ortho to the
electron-
withdrawing
ester
carbonyl
group,
causing a
significant
downfield
shift. It is
coupled to H-
5 (ortho) and
H-4 (meta).

~7.6-7.5

ddd

1H

~8.0,7.5,1.8

H-4

This proton is
deshielded by
both the ester
and
carbamate
groups. It
exhibits
coupling to H-
3 (ortho), H-5
(ortho), and
H-6 (meta).

~7.3-7.2

ddd

1H

~8.0,75,1.2

H-5

This proton is
ortho to the
carbamate
group and
experiences
coupling to H-
4 (ortho), H-6
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(ortho), and
H-3 (meta).

This proton is
ortho to the
carbamate
group, which
is less
deshielding
than the
hydroxyl in
ethyl
salicylate,

~7.2-7.1 dd 1H ~8.0,1.2 H-3 potentially
causing a
slight upfield
shift
compared to
the parent
salicylate. It
is coupled to
H-4 (ortho)
and H-5

(meta).

~5.0 (broad) S 2H - -OCONH:z The protons
of the primary
carbamate
amine
typically
appear as a
broad singlet
due to
quadrupole
broadening
from the
nitrogen atom
and potential

hydrogen
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bonding. The
chemical shift
can be

variable.

A quartet
resulting from
coupling to
the three
protons of the
4.41 q 2H 7.1 -OCH2CHs adjacent
methyl group.
Thisis a
characteristic
signal for an

ethyl ester.[1]

A triplet
resulting from
coupling to
the two

1.40 t 3H 7.1 -OCH2CHs
protons of the
adjacent

methylene

group.[1]

Carbon-13 Nuclear Magnetic Resonance (*3*C NMR)
Spectroscopy

Principle & Causality: 13C NMR spectroscopy maps the carbon framework of a molecule. The
chemical shift of each carbon is highly sensitive to its electronic environment, hybridization, and
substitution. Carbonyl carbons are strongly deshielded and appear far downfield, while aliphatic
carbons are found upfield.

Experimental Protocol:
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e Sample Preparation: Use the same sample prepared for *H NMR analysis. A higher
concentration (20-50 mg) may be beneficial.

e Instrument Setup: Use the same spectrometer, switching to the 12C channel.

» Data Acquisition: Acquire a proton-decoupled 3C spectrum to ensure each unique carbon
appears as a single line. A sufficient number of scans and a suitable relaxation delay are
crucial due to the low natural abundance of 3C.

e Processing: Process the data similarly to the *H spectrum, referencing the solvent peak (e.qg.,
CDCls at 77.16 ppm).

Predicted Spectrum and Interpretation:

The predicted shifts are derived from data for ethyl salicylate and known substituent effects of
carbamates.[1][3][4]

Table 2: Predicted 13C NMR Data for Ethyl 2-carbamoyloxybenzoate (in CDCls)
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Chemical Shift (6, ppm) Assignment Rationale
The chemical shift is typical for
~165.5 C=0 (Ester) an aromatic ester carbonyl
carbon.[5]
The carbamate carbonyl is
also highly deshielded and is
~154.0 C=0 (Carbamate) expected in this region,
typically slightly upfield from an
ester carbonyl.[6]
This aromatic carbon is
attached to the electron-
~148.0 C-2 withdrawing carbamate
oxygen, causing a significant
downfield shift.
~134.0 C-4 Aromatic C-H carbon.
~131.0 C-6 Aromatic C-H carbon.
~126.5 C-5 Aromatic C-H carbon.
~124.0 C-3 Aromatic C-H carbon.
The quaternary aromatic
carbon attached to the ester
~122.0 C-1 group. Its chemical shift is
influenced by the ortho-
carbamate substituent.
The methylene carbon of the
ethyl ester group, deshielded
61.6 -OCH2CHs )
by the adjacent oxygen atom.
[1]
The methyl carbon of the ethyl
14.1 -OCH2CHs ester group, appearing in the

typical aliphatic region.[1]
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Infrared (IR) Spectroscopy

Principle & Causality: IR spectroscopy measures the absorption of infrared radiation by a
molecule, which excites molecular vibrations (stretching, bending). The frequency of absorption
is characteristic of the specific bonds and functional groups present. This makes it an excellent
tool for identifying functional groups.

Experimental Protocol:

o Sample Preparation: Prepare the sample as a KBr pellet by grinding a small amount of the
compound with dry potassium bromide and pressing it into a transparent disk. Alternatively,
dissolve the sample in a volatile solvent (e.g., dichloromethane), deposit a thin film on a salt
plate (e.g., NaCl), and allow the solvent to evaporate.

o Data Acquisition: Place the sample in an FT-IR spectrometer and acquire the spectrum,
typically over the range of 4000-400 cm™—1.

e Analysis: Identify the characteristic absorption bands and assign them to the corresponding
functional groups.

Predicted Spectrum and Interpretation:

The spectrum will show characteristic bands for a primary carbamate and an aromatic ester.[7]
[81[9][10]

Table 3: Predicted IR Absorption Bands for Ethyl 2-carbamoyloxybenzoate
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Wavenumber
(cm™)

Vibration Type

Functional Group

Rationale

~3450 & ~3330

N-H Asymmetric &

Symmetric Stretch

Primary Amine (-NH2)

Primary amines and
amides show two
distinct N-H stretching
bands. The presence
of these two bands is
a strong indicator of
the -NHz group in the

carbamate.[9]

~3070

C-H Aromatic Stretch

Aromatic Ring

Characteristic
stretching vibrations
for C-H bonds on a

benzene ring.

~2980

C-H Aliphatic Stretch

Ethyl Group (-CHz, -
CHs)

Characteristic
stretching vibrations
for sp? hybridized C-H
bonds.

~1730

C=0 Ester Stretch

Ester (-COOEY)

The carbonyl stretch
for an a,B-unsaturated
or aromatic ester
typically appears in
this region. This is
expected to be a very
strong and sharp

absorption.[11]

~1700

C=0 Carbamate
Stretch (Amide 1)

Carbamate (-
OCONH?)

The carbamate
carbonyl stretch is
also a strong
absorption and often
appears at a slightly
lower frequency than

the ester carbonyl.[8]
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This "scissoring"
) ] ] vibration is
~1610 N-H Bending Primary Amine (-NHz2) o
characteristic of the -

NH2 group.[9]

These absorptions
correspond to the
C=C Aromatic Ring o stretching of the
~1590, ~1485, ~1450 Aromatic Ring
Stretch carbon-carbon bonds
within the benzene

ring.

These strong bands
are due to the
asymmetric and
symmetric stretching
of the C-O single
bonds in both the

~1250 & ~1100 C-O Stretch Ester & Carbamate

ester and carbamate

moieties.

Mass Spectrometry (MS)

Principle & Causality: In Electron lonization (EI) Mass Spectrometry, a molecule is bombarded
with high-energy electrons, causing it to ionize and fragment in a reproducible manner. The
mass-to-charge ratio (m/z) of the resulting molecular ion and its fragment ions are detected,
creating a mass spectrum. The fragmentation pattern provides a molecular fingerprint and
reveals structural information.

Experimental Protocol:

o Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,
typically via a direct insertion probe or a gas chromatograph (GC-MS).

 lonization: Use a standard electron ionization energy of 70 eV.

e Analysis: The instrument separates the ions based on their m/z ratio and detects their
relative abundance.
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Interpretation: Analyze the molecular ion peak to determine the molecular weight and
interpret the fragmentation pattern to deduce the structure.

Predicted Fragmentation Pathway:

The molecular formula of Ethyl 2-carbamoyloxybenzoate is Ci0H11NOa4, giving it a molecular
weight of 209.19 g/mol .

Molecular lon (M*"): m/z = 209

Key Fragmentation Pathways:[5][12][13][14]

Loss of Ethoxy Radical (*OCH2CHs): A common fragmentation for ethyl esters, leading to a
stable acylium ion.

o M* (209) — [M - 45]* = m/z 164

Loss of Ethylene (Cz2Ha4) via McLafferty Rearrangement: This rearrangement is possible for
the ester group.

o M* (209) - [M - 28]* = m/z 181

Loss of Carbamoyl Radical (*CONHz): Cleavage of the O-C bond of the carbamate.

o M* (209) - [M - 44]* = m/z 165

Loss of Isocyanic Acid (HNCO): A characteristic fragmentation for primary carbamates.

o M* (209) - [M - 43]* = m/z 166 (This corresponds to the molecular ion of Ethyl
Salicylate).

Formation of Benzoyl Cation: Subsequent fragmentation of the m/z 164 ion.
o m/z 164 - [C7H402]* = m/z 120 (loss of COz2)
Formation of Phenyl Cation: Loss of CO from the benzoyl cation.

o m/z120 - [CeHa]* =m/z 76
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Table 4: Predicted Key lons in the Mass Spectrum of Ethyl 2-carbamoyloxybenzoate

m/z Predicted lon Structure Origin

209 [C10H11NO4]* Molecular lon (M*")

181 [CsH7NOa4]*" (Salicylic acid M*" - C2Ha (McLafferty
carbamate) Rearrangement)

166 [CoH1003]*" (Ethyl Salicylate) M+ - HNCO

164 [CsHaNO3]* M+ - «OCH2CH3

120 [C7H4O2]* From m/z 164 via loss of COz2

76 [CeHa]* From m/z 120 via loss of CO

Visualization of Fragmentation

m/z 209
(Molecular lon)

- C2Ha HNCO - *OC2Hs

m/z 181 m/z 166

- CO2

m/z 120

Click to download full resolution via product page
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Caption: Predicted EI-MS Fragmentation Pathway.

Integrated Spectroscopic Analysis Workflow

The confirmation of the structure of Ethyl 2-carbamoyloxybenzoate is a synergistic process.
Each technique provides a piece of the puzzle, and together they create a self-validating

system.

Spectroscopic Techniques Structural Information

w »| Map Carbon Skeletora
—

(Map Proton Environments
o & Connectivity —

Confirmed Structure:
Ethyl 2-carbamoyloxybenzoate

\ ﬁ)etermine Molecular Weight |
M
( ass Spectrometryj k (209 g/mol) j

IR Spectroscopy ~(Identify Functional Groups
(-NHz, -COOR, C=0)

Click to download full resolution via product page

Caption: Integrated workflow for structural elucidation.

Conclusion

This guide provides a detailed, predictive framework for the spectroscopic analysis of Ethyl 2-
carbamoyloxybenzoate. By integrating the expected data from *H NMR, 3C NMR, IR, and
MS, researchers can confidently confirm the identity and purity of this compound. The
causality-driven interpretations and detailed protocols offered here serve as a robust reference
for scientists engaged in the synthesis and characterization of novel pharmaceutical agents
and organic molecules.
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